Cas no 52336-47-7 (Phenol, 5-(2-aminopropyl)-2-methoxy-)

• Product Name: Phenol, 5-(2-aminopropyl)-2-methoxy-
• CAS No: 52336-47-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD08452667
• CID: 359872
• PubChem ID: 12611606
• Update Time: 2025-10-21

Phenol, 5-(2-aminopropyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-(2-aminopropyl)-2-methoxy-
• 5-(2-aminopropyl)-2-methoxyphenol
• MFCD08452667
• SY271546
• 4-methoxy-3-hydroxyamphetamine
• BDBM50404647
• EN300-5263417
• CHEMBL174723
• 3-hydroxy-4-methoxyamphetamine
• DTXSID20504333
• IHPFVQVCJHQPFN-UHFFFAOYSA-N
• AKOS000152128
• 52336-47-7

• MDL： MFCD08452667
• Inchi： 1S/C10H15NO2/c1-7(11)5-8-3-4-10(13-2)9(12)6-8/h3-4,6-7,12H,5,11H2,1-2H3
• InChI Key： IHPFVQVCJHQPFN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)CC(C)N

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on Phenol, 5-(2-aminopropyl)-2-methoxy-

Exploring the Properties and Applications of Phenol, 5-(2-aminopropyl)-2-methoxy- (CAS No. 52336-47-7)

Phenol, 5-(2-aminopropyl)-2-methoxy- (CAS No. 52336-47-7) is a chemically intriguing compound that has garnered attention in various scientific and industrial fields. This organic molecule, characterized by its phenolic core and methoxy and aminopropyl functional groups, exhibits unique properties that make it valuable for research and application. The compound's structure, featuring a 5-(2-aminopropyl) substitution, contributes to its reactivity and potential uses in pharmaceuticals, agrochemicals, and material science.

In recent years, the demand for specialized organic compounds like Phenol, 5-(2-aminopropyl)-2-methoxy- has surged, driven by advancements in synthetic chemistry and the need for novel intermediates. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its amine and phenol functionalities. These groups are often pivotal in drug design, enabling interactions with biological targets. The compound's CAS No. 52336-47-7 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

One of the most searched questions related to this compound is: "What are the synthetic routes for Phenol, 5-(2-aminopropyl)-2-methoxy-?" Synthetic chemists have explored various methods to produce this compound, including reductive amination of corresponding ketones or nucleophilic substitution reactions. The choice of route often depends on factors like yield, purity, and scalability. Another trending topic is the compound's role in green chemistry, where researchers aim to minimize environmental impact during synthesis. Optimizing reaction conditions to reduce waste and energy consumption is a key focus area.

The methoxy group in Phenol, 5-(2-aminopropyl)-2-methoxy- enhances its stability and influences its electronic properties, making it a candidate for catalysis and material science applications. For instance, it could serve as a ligand in metal-organic frameworks (MOFs) or as a monomer in polymer chemistry. Additionally, its aminopropyl side chain offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This versatility aligns with the growing interest in customizable chemical platforms for advanced technologies.

From an analytical perspective, characterizing Phenol, 5-(2-aminopropyl)-2-methoxy- involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are critical for its intended applications. Quality control is a recurring theme in user queries, with many asking: "How to verify the purity of CAS No. 52336-47-7?" Rigorous testing protocols are essential, especially when the compound is used in sensitive fields like pharmaceutical research.

In the context of sustainability, the lifecycle of Phenol, 5-(2-aminopropyl)-2-methoxy- is under scrutiny. Researchers are investigating its biodegradability and potential environmental persistence. This aligns with broader societal concerns about chemical safety and eco-friendly alternatives. The compound's structure-activity relationships are also a hot topic, as understanding these can lead to safer and more efficient derivatives. Such studies often leverage computational tools like molecular modeling to predict behavior and optimize designs.

Looking ahead, the applications of Phenol, 5-(2-aminopropyl)-2-methoxy- are likely to expand as interdisciplinary research progresses. Its compatibility with bioconjugation techniques, for example, opens doors in diagnostics and targeted drug delivery. Moreover, the compound's potential in flavor and fragrance chemistry is an underexplored area that could attract commercial interest. As the scientific community continues to uncover its possibilities, CAS No. 52336-47-7 remains a compound worth watching.

In summary, Phenol, 5-(2-aminopropyl)-2-methoxy- (CAS No. 52336-47-7) is a multifaceted compound with significant promise across multiple domains. Its chemical structure, reactivity, and applications make it a subject of ongoing research and innovation. By addressing user queries and aligning with contemporary trends like green chemistry and sustainability, this article highlights the compound's relevance in today's scientific landscape.